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Compound of Interest

Compound Name: 1,2,3-Pentanetriol

Cat. No.: B12657247 Get Quote

Essential Safety and Handling Guide for 1,2,3-
Pentanetriol
Disclaimer: A specific Safety Data Sheet (SDS) for 1,2,3-Pentanetriol (CAS No. 5371-48-2)

was not readily available in public databases at the time of this writing. The following guidance

is based on the safety profiles of structurally similar compounds, such as 1,3,5-Pentanetriol and

1,2,5-Pentanetriol, and established best practices for laboratory chemical handling. This

information is intended for preliminary planning and educational purposes only. Researchers,

scientists, and drug development professionals must obtain and review the official SDS from

their chemical supplier before receiving, handling, storing, or disposing of 1,2,3-Pentanetriol.

This guide provides essential safety and logistical information to support the safe and effective

use of 1,2,3-Pentanetriol in a laboratory setting. Adherence to these procedures is critical for

minimizing risk and ensuring a safe research environment.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the first line of defense against chemical exposure. The

following table summarizes the recommended PPE for handling 1,2,3-Pentanetriol, based on

the potential hazards associated with similar triol compounds.
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Operation Eye Protection Hand Protection Body Protection
Respiratory

Protection

Receiving and

Storage

Safety glasses

with side shields

Nitrile or

neoprene gloves
Laboratory coat

Not generally

required for

sealed

containers

Weighing and

Aliquoting

Chemical safety

goggles

Nitrile or

neoprene gloves
Laboratory coat

Not generally

required if

handled in a

well-ventilated

area. Use a

respirator with an

organic vapor

cartridge if

aerosols may be

generated or

ventilation is

inadequate.

Solution

Preparation and

Handling

Chemical safety

goggles or face

shield

Nitrile or

neoprene gloves

Chemical-

resistant

laboratory coat

or apron

Not generally

required if

handled in a

chemical fume

hood or with

adequate local

exhaust

ventilation.

Spill Cleanup

Chemical safety

goggles or face

shield

Heavy-duty nitrile

or neoprene

gloves

Chemical-

resistant

laboratory coat

or apron

A respirator with

an organic vapor

cartridge may be

necessary

depending on the

spill size and

ventilation.
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Waste Disposal
Chemical safety

goggles

Nitrile or

neoprene gloves
Laboratory coat

Not generally

required for

sealed waste

containers.

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling 1,2,3-Pentanetriol from receipt to disposal is crucial for

maintaining a safe laboratory environment.

1. Receiving and Inspection:

Upon receipt, visually inspect the container for any signs of damage, such as cracks or

leaks.

Ensure the container is clearly labeled with the chemical name (1,2,3-Pentanetriol) and the

correct CAS number (5371-48-2).

Wear safety glasses and chemical-resistant gloves during the inspection process.

If the container is compromised, it should be immediately moved to a chemical fume hood,

and the institution's emergency spill procedures should be initiated.

2. Storage:

Store 1,2,3-Pentanetriol in a tightly sealed, compatible container.

The storage area should be cool, dry, and well-ventilated.

Store away from incompatible materials, such as strong oxidizing agents.[1]

Ensure the storage area is clearly marked with the identity of the stored chemical.

3. Use and Experimental Protocols:
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All handling of 1,2,3-Pentanetriol should be conducted in a certified chemical fume hood or

a well-ventilated area to minimize the potential for inhalation.

Before beginning any experimental work, ensure that safety equipment, including an

eyewash station, safety shower, and an appropriate fire extinguisher, is readily accessible.

Avoid direct contact with skin and eyes by consistently wearing the recommended PPE.[2]

Wash hands thoroughly with soap and water after handling the chemical, even if gloves were

worn.

4. Spill Response:

In the event of a spill, evacuate all non-essential personnel from the immediate area.

For small spills, absorb the material with an inert absorbent, such as vermiculite, dry sand, or

earth.

Place the absorbent material and any contaminated items into a sealed, properly labeled

container for disposal.

For large spills, follow your institution's established emergency spill response procedures. Do

not attempt to clean up a large spill without the appropriate training and equipment.

Disposal Plan
The disposal of 1,2,3-Pentanetriol and any associated waste must be conducted in strict

accordance with all local, state, and federal regulations.

1. Waste Segregation:

Do not mix 1,2,3-Pentanetriol waste with other waste streams.

Collect all liquid waste containing this chemical in a dedicated, sealed, and clearly labeled

container.

Solid waste, such as contaminated gloves, absorbent materials, and empty containers,

should be collected in a separate, labeled, and sealed container.
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2. Labeling and Storage of Waste:

All waste containers must be labeled with "Hazardous Waste" and the full chemical name:

"1,2,3-Pentanetriol".

The label should also include the name of the principal investigator, the laboratory location,

and the date of accumulation.

Store waste containers in a designated, secure area away from general laboratory traffic.

3. Coordination with Environmental Health and Safety (EHS):

Contact your institution's EHS department to schedule a pickup for the hazardous waste.

Provide the EHS department with a completed hazardous waste profile sheet, if required.

Follow all instructions provided by the EHS department for the final disposal of the material.

Licensed hazardous waste disposal vendors will handle the ultimate disposal, which may

involve incineration or other approved methods.

Estimated Physical and Chemical Properties
The following table provides an estimation of the physical and chemical properties of 1,2,3-
Pentanetriol based on data for analogous compounds. These values should be used as a

general guide and confirmed with the supplier-provided SDS.
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Property Estimated Value
Source (Analogous

Compound)

Molecular Formula C₅H₁₂O₃ J-GLOBAL[3]

Molecular Weight 120.15 g/mol J-GLOBAL[3]

Appearance Colorless to light yellow liquid
TCI America (for 1,2,5-

Pentanetriol)[4]

Boiling Point No data available

Melting Point No data available

Solubility

Expected to be soluble in

water and polar organic

solvents

General property of polyols

Density ~1.1 g/cm³
TCI America (for 1,2,5-

Pentanetriol)[4]
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Safe Handling and Disposal Workflow for 1,2,3-Pentanetriol
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Caption: Workflow for the safe handling and disposal of 1,2,3-Pentanetriol.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b12657247?utm_src=pdf-body-img
https://www.benchchem.com/product/b12657247?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12657247?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. datasheets.scbt.com [datasheets.scbt.com]

2. echemi.com [echemi.com]

3. 1,2,3-Pentanetriol | Chemical Substance Information | J-GLOBAL [jglobal.jst.go.jp]

4. tcichemicals.com [tcichemicals.com]

To cite this document: BenchChem. [Personal protective equipment for handling 1,2,3-
Pentanetriol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12657247#personal-protective-equipment-for-
handling-1-2-3-pentanetriol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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